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Compound of Interest

Compound Name: Potassium aluminum silicate

Cat. No.: B223970

An In-depth Technical Guide to Potassium
Aluminum Silicate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and physical
properties of potassium aluminum silicate. It includes a summary of its various chemical
formulas and molecular weights, details on its physicochemical characteristics, and a
description of an experimental protocol for its analysis.

Molecular Formula and Weight

Potassium aluminum silicate does not refer to a single compound but rather a group of
related substances with varying stoichiometry. These aluminosilicates are composed of
aluminum, potassium, silicon, and oxygen and can be found as naturally occurring minerals or
synthesized for industrial applications.[1] The specific molecular formula and weight depend on
the particular mineral or chemical form. The most common forms are summarized in the table
below.
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Chemical Molecular Weight (

Molecular Formula Reference(s)
NamelType g/mol )
Potassium )

R AIKO6Si2 218.247 [2]13]
Aluminosilicate
] ] KAI2--INVALID-LINK-

Muscovite (Mica) 5 398.31 [4115][6]
Orthoclase (Feldspar) KAISi308 Not explicitly found [7]
Leucite K(AISi206) Not explicitly found [8]
Potassium _

AIKOA4Si 158.16 [9]

Aluminosilicate

Physicochemical Properties

Potassium aluminum silicate is generally characterized as a light grey to white crystalline

powder or platelets.[5][6] Its solubility and other properties are key to its application in various

fields.
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Property Description Reference(s)

Light grey to white crystalline
Appearance [51[6]
platelets or powder.

Practically insoluble in water,
Solubility diluted acids, alkali, and [5]1[6]

organic solvents.

Can have a layered structure
(phyllosilicates like mica) or a
Structure framework structure

(tectosilicates like feldspar).[1]

[4]

Anticaking agent, carrier for
) pigments, fluxing agent in
Functional Uses )
ceramics, and a source of

potassium in fertilizers.[4][6]

Experimental Protocols

A key experimental procedure for the characterization of potassium aluminum silicate is the
determination of its aluminum and silicon content. The following protocol is based on the
method of assay described by the Joint FAO/WHO Expert Committee on Food Additives
(JECFA).[6]

Objective: To determine the percentage of potassium aluminum silicate in a sample by
guantifying the aluminum content.

Principle: The sample undergoes alkali fusion to bring the aluminum and silicon into a soluble
form. The resulting solution is then analyzed by Inductively Coupled Plasma - Atomic Emission
Spectrometry (ICP-AES) to determine the concentration of aluminum.

Materials:
o Sample of potassium aluminum silicate

o Potassium hydroxide (KOH)
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e Boric acid (H3BO3)

e Hydrochloric acid (HCI), 50% and 2% solutions
e Deionized water

 Platinum or nickel crucible

e Torch burner

e 250-ml PTFE beaker

e 250-ml volumetric flask

e ICP-AES instrument

Procedure:

e Sample Preparation and Alkali Fusion:

1. Weigh approximately 0.5 g of the sample to the nearest 0.1 mg into a platinum or nickel
crucible.

2. Add 5 g of potassium hydroxide and 2 g of boric acid to the crucible and mix thoroughly.
3. Heat the mixture with a torch burner until it melts completely (alkali fusion).
4. Allow the crucible and its contents to cool to room temperature.
e Dissolution:
1. Place the crucible containing the reaction product into a 250-ml PTFE beaker.
2. Add 150 ml of hot deionized water and agitate to dissolve the residue.
3. Wash the crucible with a small amount of hot water, adding the washings to the beaker.

4. Add 50 ml of hydrochloric acid to the beaker.
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e Sample Solution Preparation:
1. Transfer the contents of the beaker into a 250-ml volumetric flask.

2. Wash the beaker three times with hot water, transferring the washings to the volumetric
flask.

3. Make up the volume to 250 ml with deionized water. This is Solution A.

4. Prepare the test solution by diluting Solution A with a 2% hydrochloric acid solution to a
concentration within the linear dynamic range of the ICP-AES analyzer.

e ICP-AES Analysis:
1. Analyze the test solution for aluminum using an ICP-AES instrument.

2. Set the instrument parameters as specified by the manufacturer. Use the analytical line for
aluminum at 396.152 nm.

3. Determine the concentration of aluminum (in ug/ml) from the standard curve.
o Calculation:

1. Calculate the percentage of potassium aluminum silicate in the sample based on the
determined aluminum concentration and the known stoichiometry of the specific form of
potassium aluminum silicate being analyzed.

Visualizations

The following diagrams illustrate the experimental workflow for the assay of potassium
aluminum silicate and the classification of its different forms.
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Caption: Experimental workflow for the assay of potassium aluminum silicate.
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Potassium Aluminum Silicate
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Caption: Classification of different forms of potassium aluminum silicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular formula and weight of potassium aluminum
silicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b223970#molecular-formula-and-weight-of-potassium-
aluminume-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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